Cas no 84100-49-2 (Pentanal,2-(chlorophenylmethylene)-)
84100-49-2 structure
Product Name:Pentanal,2-(chlorophenylmethylene)-
CAS No:84100-49-2
MF:C12H13ClO
MW:208.684022665024
CID:721693
PubChem ID:44151251
Update Time:2025-04-19
Pentanal,2-(chlorophenylmethylene)- Chemical and Physical Properties
Names and Identifiers
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- Pentanal,2-(chlorophenylmethylene)-
- 2-(chlorophenylmethylene)valeraldehyde
- 2-[chloro(phenyl)methylidene]pentanal
- EINECS 282-128-9
- 84100-49-2
-
- Inchi: 1S/C12H13ClO/c1-2-6-11(9-14)12(13)10-7-4-3-5-8-10/h3-5,7-9H,2,6H2,1H3/b12-11-
- InChI Key: MUMFVCMDWBXRMP-QXMHVHEDSA-N
- SMILES: Cl/C(/C1C=CC=CC=1)=C(\C=O)/CCC
Computed Properties
- Exact Mass: 208.0654927g/mol
- Monoisotopic Mass: 208.0654927g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 17.1Ų
Pentanal,2-(chlorophenylmethylene)- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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